Cas no 1706462-65-8 (3-[(3,5-difluorophenoxy)methyl]azetidine)

• Product Name: 3-[(3,5-difluorophenoxy)methyl]azetidine
• CAS No: 1706462-65-8
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• MDL: MFCD29034796
• CID: 5102755
• PubChem ID: 86262201
• Update Time: 2026-03-03

3-[(3,5-difluorophenoxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[(3,5-difluorophenoxy)methyl]-
• 3-[(3,5-difluorophenoxy)methyl]azetidine

• MDL： MFCD29034796
• Inchi： 1S/C10H11F2NO/c11-8-1-9(12)3-10(2-8)14-6-7-4-13-5-7/h1-3,7,13H,4-6H2
• InChI Key： SIEPUPYVUPAIBU-UHFFFAOYSA-N
• SMILES： N1CC(COC2=CC(F)=CC(F)=C2)C1

Additional information on 3-[(3,5-difluorophenoxy)methyl]azetidine

Comprehensive Overview of 3-[(3,5-Difluorophenoxy)methyl]azetidine (CAS No. 1706462-65-8)

The compound 3-[(3,5-difluorophenoxy)methyl]azetidine (CAS No. 1706462-65-8) is a specialized azetidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenoxy moiety attached to an azetidine ring, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme inhibition and receptor binding, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated heterocycles like 3-[(3,5-difluorophenoxy)methyl]azetidine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for improving drug bioavailability, a topic frequently searched by professionals in medicinal chemistry and drug discovery. The compound’s CAS No. 1706462-65-8 is often queried in databases such as PubChem and Reaxys, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

Another hot topic tied to this compound is its application in precision agriculture. The difluorophenoxy group is known to enhance the herbicidal activity of certain agrochemicals, aligning with the industry’s shift toward sustainable crop protection. Searches for “fluorinated agrochemical intermediates” or “azetidine-based pesticides” often highlight derivatives like 3-[(3,5-difluorophenoxy)methyl]azetidine, underscoring its dual utility in pharma and agro sectors.

From a synthetic perspective, the compound’s azetidine scaffold offers versatility for click chemistry and bioorthogonal reactions, techniques widely discussed in chemical biology forums. Its electron-withdrawing fluorine atoms also make it a candidate for PET (positron emission tomography) tracer development, a niche yet rapidly growing field. Queries like “fluorine in imaging agents” or “azetidine PET ligands” further validate its interdisciplinary appeal.

Quality control and regulatory compliance are additional areas where CAS No. 1706462-65-8 garners attention. Analytical methods such as HPLC, LC-MS, and NMR are routinely employed to verify its purity, a concern frequently raised in GMP synthesis discussions. The compound’s storage stability under inert conditions is another practical consideration for industrial-scale applications.

In summary, 3-[(3,5-difluorophenoxy)methyl]azetidine represents a convergence of cutting-edge research and industrial innovation. Its multifaceted applications—from CNS drug candidates to eco-friendly agrochemicals—make it a compound of enduring interest. As the scientific community continues to explore fluorine chemistry and small-ring heterocycles, this azetidine derivative is poised to remain a focal point in both academic and commercial spheres.